Cas no 3713-23-3 (Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]-)

Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]- structure
3713-23-3 structure
Product Name:Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]-
CAS No:3713-23-3
MF:C16H13N3O3S
MW:327.357722043991
CID:310193
PubChem ID:77306
Update Time:2025-04-19

Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]-
    • 4-(4-Amino-1-naphthylazo)benzenesulphonic acid
    • 4-[(4-amino-1-naphthyl)azo]benzenesulfonic acid
    • 4-[(E)-(4-aminonaphthalen-1-yl)diazenyl]benzenesulfonic acid
    • 1-(4'sulfophenylazo)-4-aminonaphthalene
    • EINECS 223-060-1
    • NS00082951
    • 4-(4-Amino-1-naphthylazo)benzenesulfonic acid
    • SCHEMBL2587118
    • Benzenesulfonic acid, 4-[2-(4-amino-1-naphthalenyl)diazenyl]-
    • 3713-23-3
    • DTXSID701039746
    • Inchi: 1S/C16H13N3O3S/c17-15-9-10-16(14-4-2-1-3-13(14)15)19-18-11-5-7-12(8-6-11)23(20,21)22/h1-10H,17H2,(H,20,21,22)/b19-18+
    • InChI Key: OOXOSYJUYWJBFW-VHEBQXMUSA-N
    • SMILES: S(C1C=CC(=CC=1)/N=N/C1C=CC(=C2C=CC=CC2=1)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 327.06789
  • Monoisotopic Mass: 327.067762
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114
  • XLogP3: 3

Experimental Properties

  • Density: 1.43
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.689
  • PSA: 105.11
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